Marine organisms as sources of C4-weed-specific herbicides.
Pesticide Outlook Pub Date: DOI: 10.1039/B006323L
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